Cas no 2171279-92-6 (4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid)

• Product Name: 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid
• CAS No: 2171279-92-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5800066
• PubChem ID: 165502724
• Update Time: 2025-05-28

4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid
• 2171279-92-6
• 4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}butanoic acid
• EN300-1472913

• Inchi： 1S/C28H34N2O5/c1-2-8-20(15-26(31)30-16-19(17-30)9-7-14-27(32)33)29-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,19-20,25H,2,7-9,14-18H2,1H3,(H,29,34)(H,32,33)/t20-/m0/s1
• InChI Key： ALBBNPYBNDRNQY-FQEVSTJZSA-N
• SMILES： O=C(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCCC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid

Research Brief on 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid (CAS: 2171279-92-6)

In recent years, the compound 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid (CAS: 2171279-92-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and fluorenylmethoxycarbonyl (Fmoc) functionalities, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological relevance.

The structural complexity of 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid makes it a valuable building block in peptide chemistry. Recent studies have demonstrated its utility as a protected amino acid derivative, particularly in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amine functionality, enabling stepwise elongation of peptide chains. Researchers have optimized the deprotection conditions to minimize side reactions, thereby improving the efficiency of peptide assembly.

Beyond its role in peptide synthesis, this compound has also been investigated for its potential in prodrug design. The azetidine ring, a four-membered nitrogen heterocycle, confers conformational rigidity, which can enhance binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry explored the incorporation of this moiety into protease inhibitors, demonstrating improved metabolic stability and selectivity. The butanoic acid tail further allows for conjugation with other pharmacophores, enabling the development of bifunctional therapeutic agents.

Recent advancements in synthetic methodologies have streamlined the production of 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid. A novel catalytic asymmetric synthesis route, reported in Organic Letters (2024), achieved high enantiomeric purity (ee > 99%) and yield (85%). This breakthrough addresses previous challenges associated with racemization during the acylation of the azetidine ring, paving the way for scalable manufacturing.

In the realm of drug delivery, this compound has shown promise as a linker for antibody-drug conjugates (ADCs). Its stability under physiological conditions and cleavability in the presence of specific enzymes (e.g., cathepsin B) make it an attractive candidate for targeted cancer therapies. Preclinical studies in xenograft models have reported enhanced tumor penetration and reduced off-target toxicity when this linker was used to conjugate monomethyl auristatin E (MMAE) to HER2-targeting antibodies.

Despite these advancements, challenges remain in the widespread adoption of 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid. Issues such as solubility in aqueous buffers and potential immunogenicity of the Fmoc moiety require further optimization. Ongoing research aims to develop derivatives with improved pharmacokinetic properties while retaining the core structural advantages.

In conclusion, 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid represents a versatile tool in chemical biology and drug development. Its dual functionality as a peptide synthon and a prodrug linker underscores its interdisciplinary value. Future studies should focus on expanding its applications in precision medicine and exploring its interactions with emerging biological targets.